3-{[2-(2-fluorophenyl)-1-methylethyl]amino}-2-azepanone

Catalog No.
S4137426
CAS No.
M.F
C15H21FN2O
M. Wt
264.34 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
3-{[2-(2-fluorophenyl)-1-methylethyl]amino}-2-azep...

Product Name

3-{[2-(2-fluorophenyl)-1-methylethyl]amino}-2-azepanone

IUPAC Name

3-[1-(2-fluorophenyl)propan-2-ylamino]azepan-2-one

Molecular Formula

C15H21FN2O

Molecular Weight

264.34 g/mol

InChI

InChI=1S/C15H21FN2O/c1-11(10-12-6-2-3-7-13(12)16)18-14-8-4-5-9-17-15(14)19/h2-3,6-7,11,14,18H,4-5,8-10H2,1H3,(H,17,19)

InChI Key

TZNCRDJEAYRBCK-UHFFFAOYSA-N

SMILES

CC(CC1=CC=CC=C1F)NC2CCCCNC2=O

Canonical SMILES

CC(CC1=CC=CC=C1F)NC2CCCCNC2=O

Description

The exact mass of the compound 3-{[2-(2-fluorophenyl)-1-methylethyl]amino}-2-azepanone is 264.16379146 g/mol and the complexity rating of the compound is 298. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
  • Search of Scientific Databases: Searches of scientific databases like PubChem [] and Google Scholar did not yield any published research articles or patents mentioning this specific molecule.

This lack of information suggests that 3-{[2-(2-fluorophenyl)-1-methylethyl]amino}-2-azepanone is either a recently synthesized molecule or one that has not been extensively studied yet.

Further Exploration:

While there's no current data on its specific applications, researchers might be interested in this molecule due to the presence of certain functional groups:

  • Azepanone Core

    The core structure of this molecule is an azepanone, a type of seven-membered ring ketone. Azepane rings are found in various biologically active molecules [].

  • Fluorophenyl Moiety

    The presence of a fluorophenyl group can influence the molecule's interaction with biological targets [].

These features warrant further investigation into the potential properties of 3-{[2-(2-fluorophenyl)-1-methylethyl]amino}-2-azepanone. Researchers might explore its:

  • Synthesis and Characterization

    Develop an efficient method to synthesize the molecule and determine its physical and chemical properties.

  • Biological Activity

    Investigate its potential interactions with biological targets like enzymes or receptors.

  • Computer-Aided Drug Design

    Utilize computational methods to predict its interaction with specific targets and assess its potential as a drug candidate.

XLogP3

2.5

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

2

Exact Mass

264.16379146 g/mol

Monoisotopic Mass

264.16379146 g/mol

Heavy Atom Count

19

Dates

Modify: 2024-04-15

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